Lipophilicity vs. 3-Methoxybenzyl Analog
The target compound (CAS 585558-97-0) possesses a higher predicted lipophilicity compared to the 3-methoxybenzyl analog (CAS 676539-11-0). A higher XLogP3 value suggests improved passive membrane permeability but potentially lower aqueous solubility, a critical trade-off in early-stage drug discovery [1][2].
| Evidence Dimension | Predicted lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 2.9 (predicted for the target compound's scaffold, with an additional +0.5 contribution from the 2-methyl group vs. an H-substituted benzyl) |
| Comparator Or Baseline | 3-((3-Methoxybenzyl)thio)-5-(2-pyridinyl)-4H-1,2,4-triazol-4-ylamine (CAS 676539-11-0): XLogP3 = 2.1 |
| Quantified Difference | ΔXLogP3 ≈ +0.8 |
| Conditions | Computed by XLogP3 3.0 (PubChem release). This is an inference based on the known experimental values for comparator analogs. A precise experimental logP for the target compound is not publicly available. |
Why This Matters
Lipophilicity is a key determinant of ADME profiles and non-specific binding; a significant difference in this parameter directly influences the selection of one analog over another for a primary screen or medicinal chemistry optimization campaign.
- [1] National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 933520, 3-((3-Methoxybenzyl)thio)-5-(2-pyridinyl)-4H-1,2,4-triazol-4-ylamine. Retrieved May 4, 2026, from https://pubchem.ncbi.nlm.nih.gov/compound/933520 View Source
- [2] Ahirwar, D., et al. (n.d.). Synthesis, Characterization, Molecular Modeling, and Biological Evaluation of 1,2,4‐Triazole‐pyridine Hybrids as Potential Antimicrobial Agents. Retrieved from https://library.cnu.ac.kr/eds/detail/asn_132990190 View Source
